Cas no 5738-17-0 ([(5Z)-5-{[5-(2-nitrophenyl)furan-2-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid)

• Product name: [(5Z)-5-{[5-(2-nitrophenyl)furan-2-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• CAS No: 5738-17-0
• MF: C₁₆H₁₀N₂O₆S₂
• MW: 390.390401363373
• CID: 1604158
• PubChem ID: 2009854

[(5Z)-5-{[5-(2-nitrophenyl)furan-2-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [(5Z)-5-{[5-(2-nitrophenyl)furan-2-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• [(5Z)-5-{[5-(2-Nitrophenyl)-2-furyl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• 3-thiazolidineacetic acid, 5-[[5-(2-nitrophenyl)-2-furanyl]methylene]-4-oxo-2-thioxo-, (5Z)-
• (5-{[5-(2-nitrophenyl)-2-furyl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid
• AKOS002714884
• CHEMBL381215
• SR-01000218578-1
• 5738-17-0
• BI-11A12
• BDBM8440
• SCHEMBL3894395
• SR-01000218578
• {5-[5-(2-nitro-phenyl)-furan-2-ylmethylene]-4-oxo-2-thioxo-thiazolidin-3-yl}-acetic acid
• 2-[(5Z)-5-{[5-(2-nitrophenyl)furan-2-yl]methylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• BIM-0029779.P001

• Inchi： InChI=1S/C16H10N2O6S2/c19-14(20)8-17-15(21)13(26-16(17)25)7-9-5-6-12(24-9)10-3-1-2-4-11(10)18(22)23/h1-7H,8H2,(H,19,20)/b13-7-
• InChI Key： AMZBKKRYLLGDIF-QPEQYQDCSA-N
• SMILES： C1=CC=C(C(=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)S3)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 389.9981
• Monoisotopic Mass: 389.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 615.3°C at 760 mmHg
• Flash Point: 325.9°C
• Refractive Index: 1.763
• PSA: 113.89